methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate

• IUPAC Name: methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H10N2O4/c1-18-12(17)8-9(15)11(16)14-10(13-8)7-5-3-2-4-6-7/h2-6,15H,1H3,(H,13,14,16)
• InChI Key: BRHZBRCRKPOREU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=O)N=C(N1)C2=CC=CC=C2)O
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

The compound with the identifier “methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate” is a chemical substance cataloged in the PubChem database

Preparation Methods

The preparation of the compound “methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate” involves specific synthetic routes and reaction conditions. The synthesis typically requires a series of chemical reactions, including the use of specific reagents and catalysts. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

The compound “methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

The compound “methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used as a probe to study specific biochemical pathways. In medicine, it has potential therapeutic applications due to its unique chemical properties. In industry, it may be used in the production of specialized materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of the compound “methyl 5-hydroxy-4-oxo-2-phenyl-1H-pyrimidine-6-carboxylate” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application of the compound.